Cas no 1431963-28-8 (1-[(4-bromophenoxy)methyl]-3,5-dimethylpyrazol-4-amine:hydrochloride)

• Product Name: 1-[(4-bromophenoxy)methyl]-3,5-dimethylpyrazol-4-amine:hydrochloride
• CAS No: 1431963-28-8
• MF: C₁₂H₁₅BrClN₃O
• MW: 332.624000787735
• CID: 5869632
• PubChem ID: 90484244
• Update Time: 2025-06-08

1-[(4-bromophenoxy)methyl]-3,5-dimethylpyrazol-4-amine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromophenoxy)methyl]-3,5-dimethylpyrazol-4-amine:hydrochloride
• 1431963-28-8
• MFCD25371109
• 1-[(4-Bromophenoxy)methyl]-3,5-dimethyl-1H-pyrazol-4-amine hydrochloride
• AKOS024395214
• EN300-651394
• 1-[(4-bromophenoxy)methyl]-3,5-dimethylpyrazol-4-amine;hydrochloride

• Inchi： 1S/C12H14BrN3O.ClH/c1-8-12(14)9(2)16(15-8)7-17-11-5-3-10(13)4-6-11;/h3-6H,7,14H2,1-2H3;1H
• InChI Key： HRSRLROTTBRILO-UHFFFAOYSA-N
• SMILES： N1(COC2=CC=C(Br)C=C2)C(C)=C(N)C(C)=N1.[H]Cl

Computed Properties

• Exact Mass: 331.00870g/mol
• Monoisotopic Mass: 331.00870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-[(4-bromophenoxy)methyl]-3,5-dimethylpyrazol-4-amine:hydrochloride

Introduction to 1-[(4-bromophenoxy)methyl]-3,5-dimethylpyrazol-4-amine:hydrochloride (CAS No. 1431963-28-8) and Its Emerging Applications in Chemical Biology

The compound 1-[(4-bromophenoxy)methyl]-3,5-dimethylpyrazol-4-amine:hydrochloride (CAS No. 1431963-28-8) represents a significant advancement in the realm of chemical biology, particularly in the development of novel pharmacological agents. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential therapeutic applications. The presence of a bromophenyl moiety and a dimethylpyrazole core suggests a multifaceted interaction profile with biological targets, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly pyrazole derivatives, due to their diverse biological activities. The 1-[(4-bromophenoxy)methyl]-3,5-dimethylpyrazol-4-amine:hydrochloride structure combines the advantageous properties of both the bromophenyl group and the dimethylpyrazole scaffold. The bromine atom in the phenyl ring enhances electrophilicity, facilitating various chemical modifications and interactions with biological receptors. Meanwhile, the dimethylpyrazole core is known for its role in modulating enzyme activities and receptor binding affinities.

One of the most compelling aspects of this compound is its potential as an intermediate in drug synthesis. The bromophenoxymethyl substituent allows for further functionalization, enabling chemists to tailor the molecule for specific biological targets. This flexibility is particularly valuable in medicinal chemistry, where precise molecular design is crucial for achieving high efficacy and minimal side effects. Researchers have been exploring its utility in synthesizing kinase inhibitors, which are increasingly recognized for their role in treating cancers and inflammatory diseases.

Recent studies have highlighted the importance of pyrazole derivatives in addressing neurological disorders. The 3,5-dimethylpyrazol-4-amine moiety is known to interact with neurotransmitter receptors, suggesting potential applications in managing conditions such as Alzheimer's disease and Parkinson's disease. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for in vivo studies. This has prompted researchers to investigate its effects on synaptic transmission and neuroprotection.

The 1-[(4-bromophenoxy)methyl]-3,5-dimethylpyrazol-4-amine:hydrochloride (CAS No. 1431963-28-8) has also shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of numerous diseases, including arthritis and cardiovascular disorders. Preliminary experiments indicate that this compound can modulate inflammatory pathways by interacting with key enzymes such as COX-2 and LOX. The bromophenyl group's ability to engage with aromatic hydrocarbon receptors (AhR) further underscores its potential as an anti-inflammatory agent.

In oncology research, the compound's structure has inspired the development of novel anticancer agents. Kinase inhibitors are among the most successful classes of cancer therapeutics, and pyrazole derivatives have emerged as effective scaffolds for this purpose. The bromophenoxymethyl group provides a handle for covalent bond formation with target kinases, enhancing binding affinity and duration. Early preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by disrupting signaling pathways essential for tumor proliferation.

The synthesis of 1-[(4-bromophenoxy)methyl]-3,5-dimethylpyrazol-4-amine:hydrochloride involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include bromination of phenol derivatives followed by condensation with appropriately substituted pyrazole precursors. The final hydrochloride salt formation ensures stability and improves handling properties during downstream applications. Advances in synthetic methodologies have enabled higher yields and purities, making large-scale production feasible for research and commercial purposes.

The compound's pharmacokinetic profile is another area of active investigation. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties using computational modeling and experimental techniques. These studies aim to optimize dosing regimens and minimize potential toxicities. The hydrochloride salt form has been found to enhance oral bioavailability while reducing variability between individuals.

Future directions for research on 1-[(4-bromophenoxy)methyl]-3,5-dimethylpyrazol-4-amine:hydrochloride include exploring its interactions with other biological targets beyond kinases and neurotransmitter receptors. There is growing interest in understanding how this compound affects metabolic pathways associated with diabetes and obesity. Additionally, investigating its potential as a prodrug—a precursor that releases active metabolites—could expand its therapeutic utility.

The integration of computational chemistry tools has significantly accelerated the discovery process for this class of compounds. Molecular docking simulations have been used to predict binding affinities between 1-[(4-bromophenoxy)methyl]-3,5-dimethylpyrazol-4-amine:hydrochloride and various protein targets. These simulations provide valuable insights into molecular interactions at an atomic level, guiding experimental design and optimization efforts.

In conclusion,1-[(4-bromophenoxy)methyl]-3,5-dimethylpyrazol-4-amine:hydrochloride (CAS No. 1431963-28-8) stands out as a versatile pharmacological entity with broad applications across multiple therapeutic areas. Its unique structural features offer opportunities for developing innovative treatments targeting cancers, neurological disorders, inflammation-related diseases, and metabolic conditions. Continued research efforts are expected to unlock new therapeutic possibilities and solidify its position as a cornerstone compound in modern drug discovery.